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Compound of Interest

Compound Name: 2-Fluoroethyl fluoroacetate

Cat. No.: B15290528 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a detailed overview of 2-Fluoroethyl fluoroacetate, including its

properties and a discussion of its limited direct applications in organic synthesis, contrasted

with its more commonly utilized isomers, 2-fluoroethyl acetate and ethyl fluoroacetate.

Introduction: The Challenge of 2-Fluoroethyl
Fluoroacetate in Synthetic Chemistry
2-Fluoroethyl fluoroacetate (CAS 459-99-4) is a difluorinated organic compound with the

chemical formula FCH₂CO₂CH₂CH₂F.[1] While structurally intriguing, its practical application as

a reagent in routine organic synthesis is severely limited. A comprehensive review of available

literature indicates a notable absence of standardized protocols or widespread application

notes for its use as a synthetic building block. This is primarily attributed to its extreme toxicity.

The toxicity of 2-fluoroethyl fluoroacetate is a significant concern. It is reported to be twice as

toxic as methyl fluoroacetate. This high level of toxicity, coupled with the availability of safer

and more versatile reagents for introducing fluoroalkyl motifs, has led to its infrequent use in

synthetic laboratories.

Physicochemical and Toxicological Data
The key properties and toxicological information for 2-Fluoroethyl fluoroacetate are

summarized in the table below.
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Property Value Reference

Chemical Formula C₄H₆F₂O₂

Molar Mass 124.087 g·mol⁻¹

Appearance Liquid

CAS Number 459-99-4

LD₅₀ (mouse, subcutaneous) 8500 µg/kg

LDLo (rat, oral) 1 mg/kg

LC₅₀ (rat, inhalation) 150 mg/m³ (10 min)

Mechanism of Toxicity: "Lethal Synthesis"
The primary reason for the limited utility of 2-fluoroethyl fluoroacetate in organic synthesis is

its mechanism of toxicity, often referred to as "lethal synthesis." Upon entering a biological

system, it is metabolized, leading to the in-situ generation of a potent metabolic inhibitor. This

process is a critical consideration for any potential handling or application.

The metabolic pathway is believed to involve the hydrolysis of the ester to fluoroacetic acid and

2-fluoroethanol. Fluoroacetic acid is then converted to fluoroacetyl-CoA, which enters the citric

acid (TCA) cycle. Here, it is converted to fluorocitrate, a potent inhibitor of aconitase, a key

enzyme in the TCA cycle. Inhibition of this enzyme leads to a shutdown of cellular respiration

and, ultimately, cell death.
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Metabolic activation and toxicity pathway of 2-Fluoroethyl fluoroacetate.

Alternative Reagents: 2-Fluoroethyl Acetate and
Ethyl Fluoroacetate
Given the challenges associated with 2-fluoroethyl fluoroacetate, researchers and drug

development professionals often turn to its isomers, which are more versatile and have well-

documented applications in organic synthesis.

2-Fluoroethyl Acetate (CAS 462-26-0)
This compound is a valuable intermediate for introducing the 2-fluoroethyl moiety into

molecules. The fluorine atom at the beta-position influences the molecule's electronic

properties and reactivity, making it useful in various transformations.[2]

Key Applications:

Pharmaceuticals and Agrochemicals: Used to introduce fluorine to modulate

pharmacokinetic properties, metabolic stability, and binding affinities.[2]

PET Imaging Agents: A key building block in the synthesis of Positron Emission Tomography

(PET) imaging agents.[2][3]
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Materials Science: Employed in the synthesis of fluorinated compounds to impart thermal

stability and chemical resistance.[2]

Ethyl Fluoroacetate (CAS 459-72-3)
In this isomer, the fluorine atom is attached to the acetyl group. It serves as a versatile building

block for a range of fluorinated compounds.

Key Applications:

Synthesis of Complex Molecules: Used as a starting material for the synthesis of compounds

like 4-deoxy-4-fluoro-muscarines and ethyl(diethoxyphosphoryl)fluoroacetate.

Agrochemicals: Functions as a building block for fluorinated insecticides and herbicides.

Comparative Workflow and Application Areas
The following diagram illustrates the distinct application areas of 2-fluoroethyl fluoroacetate
and its more synthetically useful isomers.
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Comparative applications of fluorinated acetate esters.
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While 2-Fluoroethyl fluoroacetate is a molecule of toxicological interest, its application in

practical organic synthesis is not recommended due to its extreme toxicity and the lack of

established protocols. For researchers aiming to incorporate fluoroalkyl groups, the isomers 2-

fluoroethyl acetate and ethyl fluoroacetate are far more suitable and safer alternatives with a

wealth of documented synthetic applications. It is advised that laboratory work with any of

these compounds be conducted with appropriate safety precautions, including the use of

personal protective equipment and a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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